5-Bromo-4-chloronicotinaldehyde
Cat. No. B1375851
CAS No.:
1060802-24-5
M. Wt: 220.45 g/mol
InChI Key: LSNBFATWINWCAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09181272B2
Procedure details
5-Bromo-4-chloro-pyridine-3-carbaldehyde (500 mg, 2.27 mmol) is dissolved in MeOH (20 mL) and sodium borohydride (257 mg, 6.80 mmol) is added. The mixture is stirred for 1 hr at room temperature and the solvent is removed in vacuo. Then saturated NH4Cl aqueous solution (20 mL), water (50 mL) and EtOAc (50 mL) are added and the mixture is stirred for 10 min. The aqueous layer is separated and extracted with EtOAc (2×50 mL). The organic layers are combined and concentrated to give the crude product. Purification by flash column chromatography affords 400 mg of (5-bromo-4-chloro-pyridin-3-yl)-methanol.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([Cl:10])=[C:4]([CH:8]=[O:9])[CH:5]=[N:6][CH:7]=1.[BH4-].[Na+]>CO>[Br:1][C:2]1[C:3]([Cl:10])=[C:4]([CH2:8][OH:9])[CH:5]=[N:6][CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
|
|
Type
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reactant
|
|
Smiles
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BrC=1C(=C(C=NC1)C=O)Cl
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Name
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|
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Quantity
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20 mL
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|
Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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257 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred for 1 hr at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent is removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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Then saturated NH4Cl aqueous solution (20 mL), water (50 mL) and EtOAc (50 mL) are added
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STIRRING
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Type
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STIRRING
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Details
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the mixture is stirred for 10 min
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|
Duration
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10 min
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CUSTOM
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Type
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CUSTOM
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|
Details
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The aqueous layer is separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with EtOAc (2×50 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give the crude product
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CUSTOM
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Type
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CUSTOM
|
|
Details
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Purification by flash column chromatography
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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BrC=1C(=C(C=NC1)CO)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 400 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 79.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
